Cas no 614-69-7 (o-Tolyl isothiocyanate)

o-Tolyl isothiocyanate structure
o-Tolyl isothiocyanate structure
Product Name:o-Tolyl isothiocyanate
CAS No:614-69-7
MF:C8H7NS
MW:149.212880373001
MDL:MFCD00004802
CID:38915
PubChem ID:69195
Update Time:2025-04-18

o-Tolyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • o-tolyl isothiocyanate
    • 2-Methylphenyl isothiocyanate
    • 1-isothiocyanato-2-methylbenzene
    • 2-Tolyl isothiocyanate
    • Isothiocyanic Acid o-Tolyl Ester
    • o-tolylisothiocyanate
    • Benzene, 1-isothiocyanato-2-methyl-
    • 2-Methylphenylisothiocyanate
    • 1-isothiocyanato-2-methyl-benzene
    • U0ST94Z07Y
    • Isothiocyanic acid, o-tolyl ester
    • JYKYYPPZLPVIBY-UHFFFAOYSA-N
    • 2-methylbenzenisothiocyanate
    • 2-tolyl-isothiocyanate
    • PubChem10740
    • NSC 220230
    • 2-methyl phenyl isothiocyanate
    • 614-69-7
    • MFCD00004802
    • I0458
    • EINECS 210-390-6
    • DTXSID60210325
    • BP-12934
    • (2-methylphenyl)isothiocyanate
    • NSC-220230
    • AI3-28259
    • F0001-1620
    • 1-Isothiocyanato-2-methylbenzene #
    • NSC220230
    • o-Methylphenyl isothiocyanate
    • InChI=1/C8H7NS/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
    • NS00034694
    • UNII-U0ST94Z07Y
    • A833242
    • SCHEMBL348805
    • o-Tolyl isothiocyanate, 99%
    • J-802097
    • JYKYYPPZLPVIBY-UHFFFAOYSA-
    • EN300-17437
    • AKOS000212191
    • CS-0021826
    • FT-0612730
    • DB-021392
    • STK397870
    • DTXCID60132816
    • o-Tolyl isothiocyanate
    • MDL： MFCD00004802
    • Inchi： 1S/C8H7NS/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
    • InChI Key： JYKYYPPZLPVIBY-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC=CC=1C
    • BRN： 878487

Computed Properties

  • Exact Mass: 149.03000
  • Monoisotopic Mass: 149.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.115
  • Melting Point: No data available
  • Boiling Point: 239°C(lit.)
  • Flash Point: 107 ºC
  • Refractive Index: 1.6351-1.6371
  • Water Partition Coefficient: May decompose OSE
  • PSA: 44.45000
  • LogP: 2.72930
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available

o-Tolyl isothiocyanate Security Information

o-Tolyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

o-Tolyl isothiocyanate Pricemore >>

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